Migraine

Description

Migraine is a primary headache disorder characterized by recurrent, moderate to severe headaches often accompanied by throbbing pain, typically on one side of the head, and symptoms such as nausea, vomiting, photophobia (increased sensitivity to light), and phonophobia (increased sensitivity to sound). Attacks can last from hours to days and may be preceded by an aura, which includes visual disturbances or other neurological symptoms. The exact etiology is complex, involving genetic predisposition and neurovascular mechanisms.